Cas no 446-08-2 (2-Amino-5-fluorobenzoic acid)

• Product Name: 2-Amino-5-fluorobenzoic acid
• CAS No: 446-08-2
• MF: C₇H₆FNO₂
• MW: 155.126445293427
• MDL: MFCD00055566
• CID: 37424
• PubChem ID: 101412
• Update Time: 2025-05-21

2-Amino-5-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-fluorobenzoic acid
• RARECHEM AL BO 2236
• 5-FLUOROANTHRANILIC ACID
• 5-FAA
• BUTTPARK 19\04-54
• AURORA KA-5382
• 2-Amino-5-fluoroBenzoicacid97.
• 2-Amino-5-fluorobenzoic Acid, 5-FAA
• 2-Amino-5-fluorobenzoic
• 2-Amino-5-fluorobenzoic acid (5-Fluoroanthranilic acid)
• 2-amino-5-fluoro-benzoic acid
• 2-aMino-5-fluorobenzoic aicd
• 4-fluoroanthranilic acid
• 5-fluoro-2-aminobenzoic acid
• 5-Fluoroanthanilic acid
• BENZOIC ACID, 2-AMINO-5-FLUORO-
• 4own
• 5RG
• PubChem1322
• 5-fluoro-anthranilic acid
• amino-5-fluorobenzoic acid
• KSC235O2R
• 2-amino 5-fluorobenzoic acid
• 2-Amino-5-fluoro benzoic acid
• TIMTE
• 446-08-2
• 2-Amino-5-fluorobenzoic acid, 97%
• 5VD9746EAR
• NS00042911
• PS-8866
• FT-0611169
• SCHEMBL135091
• F0001-1213
• FPQMGQZTBWIHDN-UHFFFAOYSA-N
• CHEBI:78042
• PD017981
• EN300-07028
• NSC 513308
• DTXSID60196231
• BCP16119
• AM20061045
• InChI=1/C7H6FNO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,9H2,(H,10,11
• F0396
• CK2229
• EINECS 207-159-7
• NSC-513308
• Anthranilic acid, 5-fluoro-
• FT-0602782
• MFCD00055566
• SY004954
• AC-3211
• 2-Amino-5-fluorobenzoic acid, purum, >=97.0% (T)
• BDBM50607383
• CS-W019755
• Q27147609
• HY-34053
• CHEMBL4585642
• A7078
• Z56946871
• UNII-5VD9746EAR
• W-106187
• 2-Amino-5-fluorobenzoicacid
• NSC513308
• AKOS000117151
• SB76541
• 2-Amino-5-fluorobenzoic acid,98%
• DTXCID70118722
• ALBB-006133
• STK500486
• BBL010568
• DB-024034
• 5-FABA cpd
• 2-Aminobenzoic acid, 5-fluoro-
• FF11395
• 207-159-7

• MDL： MFCD00055566
• Inchi： 1S/C7H6FNO2/c8-4-1-2-6(9)5(3-4)7(10)11/h1-3H,9H2,(H,10,11)
• InChI Key： FPQMGQZTBWIHDN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C(=O)O)C=1)N
• BRN： 2803664

Computed Properties

• Exact Mass: 155.03800
• Monoisotopic Mass: 155.03825660 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.3
• Molecular Weight: 155.13
• Surface Charge: 0
• Tautomer Count: 4

Experimental Properties

• Color/Form: Light yellow to white powder
• Density: 1.3021 (estimate)
• Melting Point: 181-183 °C (lit.)
• Boiling Point: 318.2°C at 760 mmHg
• Flash Point: 146.2℃
• PSA: 63.32000
• LogP: 1.68730
• Solubility: Soluble in water

2-Amino-5-fluorobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 2-Amino-5-fluorobenzoic acid

2-Amino-5-Fluorobenzoic Acid (CAS No. 446-08-2): A Comprehensive Overview

2-Amino-5-fluorobenzoic acid, identified by the CAS registry number 446-08-2, is a significant organic compound with a diverse range of applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound, also known as 5-fluoro-2-amino benzoic acid, is characterized by its unique structure, which includes an amino group (-NH₂) at the 2-position and a fluorine atom at the 5-position on the benzoic acid backbone. The presence of these substituents imparts distinctive chemical and biological properties to the molecule, making it a valuable compound for various research and industrial purposes.

The synthesis of 2-amino-5-fluorobenzoic acid typically involves multi-step organic reactions, often starting from fluorinated aromatic precursors. Recent advancements in synthetic methodologies have focused on improving the efficiency and selectivity of these reactions, particularly through the use of catalytic systems and green chemistry principles. For instance, researchers have explored the application of palladium-catalyzed cross-coupling reactions to construct the amino-fluoro substituted benzoic acid framework with high precision. These innovations not only enhance the scalability of production but also align with sustainability goals in the chemical industry.

In terms of applications, 2-amino-5-fluorobenzoic acid has garnered significant attention in drug discovery due to its potential as a building block for bioactive molecules. The amino group serves as a versatile functional group that can undergo various transformations, such as amidation or esterification, to generate derivatives with enhanced pharmacological properties. Recent studies have highlighted its role in designing inhibitors for key enzymes involved in metabolic disorders and cancer progression. For example, a research team reported that derivatives of this compound exhibited potent inhibitory activity against histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer development.

Beyond pharmaceuticals, 5-fluoro-2-amino benzoic acid finds utility in agrochemicals as an intermediate for herbicides and fungicides. Its ability to modulate plant growth and protect crops from pathogens makes it a valuable asset in agricultural chemistry. Moreover, this compound has been explored for its potential in materials science, particularly in the development of advanced polymers and optoelectronic materials. The fluorine atom introduces electron-withdrawing effects that can tune the electronic properties of materials, enhancing their performance in applications such as light-emitting diodes (LEDs) and photovoltaics.

The pharmacological profile of 2-amino-5-fluorobenzoic acid has been extensively studied to evaluate its safety and efficacy as a therapeutic agent. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic doses while showing promising activity against various disease models. However, further investigations are required to fully understand its long-term effects and mechanisms of action in vivo.

In conclusion, 2-amino-5-fluorobenzoic acid (CAS No. 446-08-2) stands out as a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic methods and application development, positions it as a key player in modern chemical research and industrial innovation.